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Compound of Interest

Compound Name: 2-Benzyloxy-1,3-propanediol

Cat. No.: B125460

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical aspect of laboratory operations. This guide provides
detailed, step-by-step procedures for the proper disposal of 2-Benzyloxy-1,3-propanediol
(CAS RN: 14690-00-7), ensuring the safety of personnel and the protection of the environment.
Adherence to these protocols is essential for maintaining a safe laboratory and complying with
regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Benzyloxy-1,3-
propanediol with appropriate personal protective equipment (PPE). This compound is
classified as a combustible solid and is considered highly hazardous to water (Water Hazard
Class 3).[1]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-
approved respirator.

» Protective Clothing: A lab coat or other protective garments to prevent skin contact.
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In the event of a spill, immediately contain the material using an inert absorbent such as sand
or vermiculite.[2] The collected material should then be placed in a clearly labeled, sealed
container for hazardous waste disposal. Avoid allowing the substance to enter drains or
waterways.

Summary of Chemical and Physical Properties

A clear understanding of the chemical and physical properties of 2-Benzyloxy-1,3-
propanediol is fundamental to its safe handling and disposal.

Property Value

CAS Number 14690-00-7

Molecular Formula C10H1403

Molecular Weight 182.22 g/mol

Appearance White to off-white waxy solid

Melting Point 38-40 °C

Boiling Point 185-187 °C @ 10 mmHg

Flash Point > 230 °F (> 110 °C)

Solubility Sparingly soluble in chloroform and methanol
Storage Class 11 (Combustible Solids)

Sources:[1][3][4]

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 2-Benzyloxy-1,3-propanediol is to treat it as
hazardous chemical waste. Direct disposal into laboratory sinks or regular trash is strictly
prohibited.

» Waste Identification and Segregation:
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o ldentify the waste as solid or liquid chemical waste. If dissolved in a solvent, the solvent's
hazards must also be considered.

o Segregate waste containing 2-Benzyloxy-1,3-propanediol from other waste streams to
avoid incompatible mixtures.

o Container Selection and Labeling:

o Select a robust, leak-proof, and chemically compatible container for waste collection. The
original product container, if in good condition, is a suitable option.

o Clearly label the container with the words "Hazardous Waste" and the full chemical name:
"2-Benzyloxy-1,3-propanediol".

[e]

Include the CAS number (14690-00-7) and the approximate quantity of the waste.

Indicate the date when the first waste was added to the container.

[e]

e Waste Accumulation and Storage:

o Store the sealed waste container in a designated and well-ventilated hazardous waste
accumulation area.

o Ensure the storage area is away from sources of ignition and incompatible materials, such
as strong oxidizing agents.

e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the EHS office or contractor with accurate information about the waste
composition.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Benzyloxy-1,3-propanediol.
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Disposal Workflow for 2-Benzyloxy-1,3-propanediol

Waste 2-Benzyloxy-1,3-propanediol Generated
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Caption: Decision workflow for the proper disposal of 2-Benzyloxy-1,3-propanediol waste.
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By following these detailed procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 2-Benzyloxy-1,3-propanediol, fostering a culture of
safety and regulatory compliance within their research and development activities. Always
consult your institution's specific guidelines and the most current regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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